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Compound of Interest

Compound Name: LQFM215

Cat. No.: B15613450 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of LQFM215, a synthetic L-proline transporter (PROT/SLC6A7) inhibitor. As

specific disposal instructions for LQFM215 are not readily available, this document outlines a

comprehensive approach based on general best practices for the disposal of laboratory

chemical waste. Adherence to your institution's specific environmental health and safety (EHS)

policies is mandatory.

Quantitative Data for LQFM215
The following table summarizes the key quantitative properties of LQFM215, compiled from

available research and supplier data.
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Property Value

Molecular Weight 394.56 g/mol

Molecular Formula C₂₅H₃₄N₂O₂

IC₅₀

20.4 µM (proline uptake in hippocampal

synaptosome)[1] 3 µM (inhibition of neural

protrusion formation)[2] 14 µM (reduction of

neural protrusion growth and cell survival)[2]

Solubility
10 mM in DMSO[1] ≥ 2.5 mg/mL (6.34 mM) in a

solution of 10% DMSO and 90% Corn Oil[2]

Purity >98% (HPLC) or 99.91%[2]

Storage (Solid Powder) -20°C for 12 months 4°C for 6 months[1]

Storage (In Solvent) -80°C for 6 months -20°C for 1 to 6 months[2]

Experimental Protocols: General Chemical Waste
Disposal
The following protocols are based on established guidelines for the safe disposal of hazardous

chemical waste in a laboratory setting.[3][4][5][6][7][8][9] These steps should be followed for the

disposal of LQFM215 and other similar research compounds.

1. Waste Identification and Classification:

Treat LQFM215, both in solid form and in solution, as hazardous chemical waste.

Do not dispose of LQFM215 down the sink or in the regular trash.[10][5]

Any materials contaminated with LQFM215, such as gloves, absorbent pads, and pipette

tips, should also be treated as hazardous waste.[11]

2. Waste Segregation and Collection:

Solid Waste: Collect solid LQFM215 waste in a designated, leak-proof container that is

compatible with the chemical.
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Liquid Waste: Collect solutions containing LQFM215 in a separate, sealed, and chemically

resistant container. Do not mix with other incompatible waste streams.[10][9] For instance,

halogenated and non-halogenated solvents should be collected separately.[3]

Sharps Waste: Any sharps, such as needles or broken glass contaminated with LQFM215,

must be disposed of in a designated sharps container.[4]

Contaminated Labware: Disposable labware with significant contamination should be

collected as hazardous waste. For glassware, a triple rinse with a suitable solvent is often

required, with the first rinse collected as hazardous waste.[10]

3. Labeling and Storage:

Clearly label all waste containers with the words "Hazardous Waste," the full chemical name

("LQFM215"), and any known hazards.[4][9]

Store the waste container in a designated satellite accumulation area within the laboratory.[7]

[9]

Ensure the container is kept closed except when adding waste.[10][7]

Store in a well-ventilated area, away from incompatible materials.[9]

4. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[10]

Do not attempt to treat or neutralize the chemical waste unless it is a specifically approved

and documented laboratory procedure.[6]

5. Empty Container Disposal:

A container that has held LQFM215 is considered empty if all contents have been removed

by normal means (e.g., pouring, scraping).

To dispose of the empty container in the regular trash or recycling, it must be triple-rinsed

with a suitable solvent. The first rinseate must be collected and disposed of as hazardous
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waste.

After rinsing, the container should be air-dried, and the label must be defaced or removed

before disposal.[10][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of LQFM215.
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Caption: Workflow for the safe disposal of LQFM215.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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